Cas no 2138404-82-5 (1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-)

• Product Name: 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-
• CAS No: 2138404-82-5
• MF: C₅H₆BrClN₂O₂S
• MW: 273.535337924957
• CID: 5289312
• Update Time: 2025-11-05

1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-

• Inchi： 1S/C5H6BrClN2O2S/c1-9-2-4(5(6)8-9)3-12(7,10)11/h2H,3H2,1H3
• InChI Key： PQDWIWKMFZOZSE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CS(Cl)(=O)=O)C(Br)=N1

Additional information on 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-

1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-

The compound 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl- (CAS No: 2138404-82-5) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and chemical synthesis. The molecule's structure incorporates a pyrazole ring substituted with a methanesulfonyl chloride group at the 4-position and a bromine atom at the 3-position, along with a methyl group at the 1-position.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for developing bioactive compounds. The presence of the methanesulfonyl chloride group in 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl- introduces electrophilic properties, making it an attractive substrate for nucleophilic substitution reactions. This feature is particularly valuable in the synthesis of heterocyclic compounds, which are often employed as intermediates in drug discovery.

The CAS No: 2138404-82-5 designation underscores the compound's unique identity within chemical databases, ensuring its precise identification and tracking in research and industrial settings. Researchers have explored the use of this compound in creating novel agrochemicals with enhanced efficacy against plant pathogens. For instance, recent findings suggest that derivatives of this compound exhibit potent antifungal activity, making them promising candidates for agricultural applications.

In terms of synthesis, 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl- can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing production time while maintaining high yields.

The structural versatility of this compound also extends to its applications in materials science. Its ability to form stable covalent bonds with various functional groups makes it a valuable building block for constructing advanced materials with tailored properties. For example, researchers have investigated its use in creating stimuli-responsive polymers that exhibit reversible changes in response to external stimuli such as temperature or pH.

From a pharmacological perspective, pyrazole derivatives like 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl- are being explored for their potential as kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their modulation holds promise for treating various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of this compound more accurately. By employing molecular docking studies and quantitative structure-activity relationship (QSAR) models, scientists can design derivatives with improved pharmacokinetic properties while minimizing adverse effects.

In conclusion, 1H-Pyrazole-4-methanesulfonyl chloride, 3-bromo-1-methyl-(CAS No: 2138404-82-5) stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for advancing research in pharmaceuticals, agrochemicals, and materials science.